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Compound of Interest

Compound Name: Methyl 3-methoxyacrylate

Cat. No.: B3022804

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the stability of Methyl 3-methoxyacrylate
under normal conditions. The information is compiled from various safety data sheets and
chemical supplier information to ensure a comprehensive overview for research, development,
and handling purposes.

Core Data Summary

The following tables summarize the key physical and chemical properties, stability information,
and recommended storage conditions for Methyl 3-methoxyacrylate.

Table 1: Physical and Chemical Properties of Methyl 3-
methoxyacrylate
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Property Value Source
Molecular Formula CsHsOs3 [1112]
Molecular Weight 116.12 g/mol [2][3]
Appearance Clear, colorless liquid [1114]
Odor Odorless to none reported [1114]
Boiling Point 169 °C @ 760 mmHg [1][4]
56 °C @ 18 mmHg [3]

Melting/Freezing Point 3-4°C [1114]
Density 1.070 g/cm3 [1]14]
1.08 g/mL at 25 °C [3]

Vapor Pressure

20 mmHg @ 65 °C

[1]

3.05 mmHg @ 25 °C

Flash Point

65 °C /149 °F

[1]14]

Viscosity

1.68cP @ 20 °C

[1]14]

Refractive Index

n20/D 1.451

[3]

Solubility

Soluble in most organic

solvents.[5] Information on

water solubility is not readily

available.

Table 2: Stability Profile of Methyl 3-methoxyacrylate

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://pim-resources.coleparmer.com/sds/08842.pdf
https://www.chemscene.com/product/34846-90-7-cs-w007972.html
https://www.chemscene.com/product/34846-90-7-cs-w007972.html
https://www.sigmaaldrich.com/US/en/product/aldrich/362379
https://pim-resources.coleparmer.com/sds/08842.pdf
https://www.fishersci.com/store/msds?partNumber=AC330460250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/08842.pdf
https://www.fishersci.com/store/msds?partNumber=AC330460250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/08842.pdf
https://www.fishersci.com/store/msds?partNumber=AC330460250&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/362379
https://pim-resources.coleparmer.com/sds/08842.pdf
https://www.fishersci.com/store/msds?partNumber=AC330460250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/08842.pdf
https://www.fishersci.com/store/msds?partNumber=AC330460250&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/362379
https://pim-resources.coleparmer.com/sds/08842.pdf
https://pim-resources.coleparmer.com/sds/08842.pdf
https://www.fishersci.com/store/msds?partNumber=AC330460250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/08842.pdf
https://www.fishersci.com/store/msds?partNumber=AC330460250&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/362379
https://www.researchgate.net/publication/319596005_Methyl_3-Methoxyacrylate
https://www.benchchem.com/product/b3022804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Condition

Stability Information

Normal Conditions

Stable under normal ambient and anticipated
storage and handling conditions of temperature

and pressure.[4][5]

Polymerization

May polymerize.[1] Hazardous polymerization is

not expected to occur under normal conditions.

[4]

Conditions to Avoid

High temperatures, ignition sources, open
flames, and hot surfaces.[1][4] Incompatible

products.[4]

Incompatible Materials

Strong oxidizing agents.[1][4]

Hazardous Decomposition

Carbon monoxide (CO) and Carbon dioxide
(CO2).[1][4]

Table 3: Recommended Storage and Handling

Parameter

Recommendation

Storage Temperature

Keep refrigerated. Store below 4°C/39°F or
between 2-8°C.[1][3]

Store in a tightly closed container.[1]

Container Polyethylene or polypropylene containers are
suitable.[6]

Storage Area Store in a cool, dry, well-ventilated area.[1][6]
Use with adequate ventilation. Avoid contact

Handling with eyes, skin, and clothing. Wash thoroughly

after handling.[1]

Experimental Protocols

While specific, detailed experimental stability studies for Methyl 3-methoxyacrylate are not
publicly available, a general approach to assessing its stability would involve the following

methodologies.

© 2025 BenchChem. All rights reserved.

3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC330460250&countryCode=US&language=en
https://www.researchgate.net/publication/319596005_Methyl_3-Methoxyacrylate
https://pim-resources.coleparmer.com/sds/08842.pdf
https://www.fishersci.com/store/msds?partNumber=AC330460250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/08842.pdf
https://www.fishersci.com/store/msds?partNumber=AC330460250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC330460250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/08842.pdf
https://www.fishersci.com/store/msds?partNumber=AC330460250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/08842.pdf
https://www.fishersci.com/store/msds?partNumber=AC330460250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/08842.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/362379
https://pim-resources.coleparmer.com/sds/08842.pdf
https://store.apolloscientific.co.uk/storage/msds/OR917991_msds.pdf
https://pim-resources.coleparmer.com/sds/08842.pdf
https://store.apolloscientific.co.uk/storage/msds/OR917991_msds.pdf
https://pim-resources.coleparmer.com/sds/08842.pdf
https://www.benchchem.com/product/b3022804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Protocol 1: Purity Assessment by High-Performance
Liquid Chromatography (HPLC)

¢ Objective: To determine the purity of Methyl 3-methoxyacrylate over time under specific
storage conditions.

e Method:

o Prepare a standard solution of Methyl 3-methoxyacrylate of known concentration in a
suitable solvent (e.g., acetonitrile).

o Store aliquots of the compound under various conditions (e.g., recommended refrigerated
temperature, room temperature, elevated temperature).

o At specified time points (e.g., 0, 1, 3, 6 months), dilute a sample from each storage
condition to a working concentration.

o Analyze the samples using a reverse-phase HPLC system with a C18 column.

o Use a suitable mobile phase (e.g., a gradient of water and acetonitrile) and a UV detector
set to an appropriate wavelength.

o Calculate the purity of the sample by comparing the peak area of the main component to
the total peak area of all components.

Protocol 2: Identification of Degradation Products by
Gas Chromatography-Mass Spectrometry (GC-MS)

o Objective: To identify potential decomposition products of Methyl 3-methoxyacrylate.
¢ Method:

o Subject a sample of Methyl 3-methoxyacrylate to stress conditions (e.g., heating,
exposure to strong oxidizing agents).

o Inject a vaporized sample of the stressed material into a GC-MS system.

o Separate the components using a suitable capillary column.
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o lIdentify the separated components based on their mass spectra by comparison with

spectral libraries.

Protocol 3: Visual Inspection

o Objective: To observe any physical changes in the sample over time.
e Method:

o Visually inspect the stored samples at each time point for any changes in color, clarity, or
for the formation of precipitates.

o Document any observed changes.

Logical Relationships and Influencing Factors

The stability of Methyl 3-methoxyacrylate is influenced by several external factors. The
following diagram illustrates these relationships.
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Factors Affecting Methyl 3-methoxyacrylate Stability
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Caption: Factors influencing the stability of Methyl 3-methoxyacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Conditions: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3022804+#stability-of-methyl-3-methoxyacrylate-
under-normal-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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